Cas no 93385-01-4 (1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol)

• Product Name: 1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol
• CAS No: 93385-01-4
• MF: C₂₇H₅₂O₁₀
• MW: 536.695790290833
• CID: 886984
• PubChem ID: 44152717
• Update Time: 2025-04-19

1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,2,3-propanetricarboxylic acid, 2-hydroxy-, ester with 3-(octadecyloxy)-1,2-propanediol
• 2-hydroxypropane-1,2,3-tricarboxylic acid,3-octadecoxypropane-1,2-diol
• EINECS 297-318-7
• 93385-01-4
• DTXSID30918467
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--3-(octadecyloxy)propane-1,2-diol (1/1)

• Inchi： 1S/C21H44O3.C6H8O7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-24-20-21(23)19-22;7-3(8)1-6(13,5(11)12)2-4(9)10/h21-23H,2-20H2,1H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12)
• InChI Key： JFANXGGDEPPORV-UHFFFAOYSA-N
• SMILES： O(CC(CO)O)CCCCCCCCCCCCCCCCCC.OC(C(=O)O)(CC(=O)O)CC(=O)O

Computed Properties

• Exact Mass: 536.356
• Monoisotopic Mass: 536.356
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 37
• Rotatable Bond Count: 25
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 182A^2